Cas no 831233-02-4 (1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 831233-02-4
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5511149
• Update Time: 2025-05-20

1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• 1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

• Inchi： 1S/C21H25N3O4/c25-19(22-8-4-1-5-9-22)15-24-14-17(16-6-2-3-7-18(16)24)20(26)21(27)23-10-12-28-13-11-23/h2-3,6-7,14H,1,4-5,8-13,15H2
• InChI Key： QLWWJLWKUKOAGP-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(=O)C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Professional Introduction to 1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 831233-02-4)

1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 831233-02-4, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a combination of morpholine, piperidine, and indole moieties, suggests a rich chemical diversity that could be leveraged for creating innovative drug candidates.

The morpholin moiety in the molecular structure is particularly noteworthy due to its established role as a pharmacophore in various bioactive molecules. Morpholine derivatives are known for their ability to enhance the solubility and bioavailability of drug compounds, making them valuable in pharmaceutical design. In contrast, the piperidine ring contributes to the compound's structural complexity and may play a crucial role in modulating its biological activity. Piperidine-containing compounds are widely recognized for their presence in numerous approved drugs, where they often serve as key pharmacophoric elements.

The core of the molecule is the indole scaffold, which is renowned for its broad spectrum of biological activities. Indole derivatives have been extensively studied for their potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. The presence of a carbonyl group at the 2-position of the indole ring further enhances the compound's reactivity and potential for further functionalization. This feature opens up numerous possibilities for synthetic modifications aimed at optimizing pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The structure of 1-(morpholin-4-yl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl}-1H-indol-3-yethane-1,2-dione suggests that it may interact with such enzymes, particularly those involved in signal transduction and metabolic regulation. Preliminary computational studies have indicated that this compound could exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammation.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex stereochemistry and the need for multiple stereoselective reactions. Advanced synthetic methodologies have been employed to construct the indole core and integrate it with the morpholine and piperidine units. These synthetic strategies not only highlight the expertise of modern chemical research but also provide valuable insights into the development of similar molecular architectures.

The potential therapeutic applications of 1-(morpholin-4-yl)-2-{1-2-oxo->{piperidinyl


ethyl-H-indol-3-yl}ethane-1,2-dione are vast and multifaceted. Given its structural features, this compound could be explored as a lead molecule for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The indole moiety has been shown to interact with neurotransmitter receptors, suggesting potential applications in modulating neural activity.

In addition to neurological applications, this compound may also find utility in addressing metabolic diseases such as diabetes and obesity. The morpholine and piperidine units are known to influence metabolic pathways by interacting with relevant enzymes and receptors. By targeting these pathways, 1-(morpholin-4-yl)-2-{





ethyl-H-indol-3,y
indol
dione
CAS No.
831233
02
4
may contribute to improving insulin sensitivity and glucose homeostasis.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro studies have been conducted to assess the cytotoxicity of 1-(morpholin-4-yl)-2-{piperidin